Cas no 1374652-29-5 (3-Chloro-N-methylisoquinolin-7-amine)

• Product Name: 3-Chloro-N-methylisoquinolin-7-amine
• CAS No: 1374652-29-5
• MF: C₁₀H₉ClN₂
• MW: 192.644860982895
• CID: 5575633
• Update Time: 2025-05-22

3-Chloro-N-methylisoquinolin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-methylisoquinolin-7-amine
• 7-Isoquinolinamine, 3-chloro-N-methyl-

• Inchi： 1S/C10H9ClN2/c1-12-9-3-2-7-5-10(11)13-6-8(7)4-9/h2-6,12H,1H3
• InChI Key： ZJARMDCFQGQBLC-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(NC)=C2)C=C(Cl)N=1

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• Boiling Point: 371.5±22.0 °C(Predicted)
• pka: 3.26±0.50(Predicted)

Additional information on 3-Chloro-N-methylisoquinolin-7-amine

Comprehensive Guide to 3-Chloro-N-methylisoquinolin-7-amine (CAS No. 1374652-29-5): Properties, Applications, and Market Insights

3-Chloro-N-methylisoquinolin-7-amine (CAS No. 1374652-29-5) is a specialized organic compound belonging to the isoquinoline family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The presence of a chloro substituent at the 3-position and a methylamino group at the 7-position makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals often search for 3-Chloro-N-methylisoquinolin-7-amine suppliers, synthesis methods, and applications in drug discovery, reflecting its growing importance in the chemical sector.

The chemical properties of 3-Chloro-N-methylisoquinolin-7-amine include a molecular formula of C10H9ClN2 and a molecular weight of 192.65 g/mol. Its solubility in organic solvents like dichloromethane and ethanol makes it suitable for various laboratory and industrial processes. The compound's stability under standard conditions ensures its utility in long-term storage and transportation. Recent studies have explored its role as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This aligns with the increasing demand for innovative pharmaceutical intermediates in the post-pandemic era.

One of the most searched topics related to 3-Chloro-N-methylisoquinolin-7-amine is its application in cancer research. The isoquinoline scaffold is known for its presence in several FDA-approved drugs, and researchers are investigating derivatives of this compound for their potential antitumor activity. Additionally, its use in agrochemical formulations has been a subject of interest, as the compound's structural motifs are found in pesticides and herbicides. These applications highlight the compound's relevance in addressing global challenges such as food security and healthcare.

The market for 3-Chloro-N-methylisoquinolin-7-amine is expected to grow steadily, driven by advancements in medicinal chemistry and custom synthesis services. Companies specializing in fine chemicals are increasingly listing this compound in their catalogs, catering to the needs of academic institutions and industrial laboratories. Quality control and regulatory compliance are critical factors for buyers, as evidenced by frequent searches for high-purity 3-Chloro-N-methylisoquinolin-7-amine and analytical data sheets. The compound's niche status also makes it a topic of discussion in forums focused on rare chemical intermediates and specialty chemicals.

From a synthetic perspective, 3-Chloro-N-methylisoquinolin-7-amine can be prepared through multi-step organic reactions, including chlorination and amination of isoquinoline precursors. Researchers often look for optimized synthesis protocols to improve yield and reduce byproducts. The compound's characterization typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC, which are essential for verifying its purity and identity. These analytical aspects are crucial for laboratories aiming to incorporate this intermediate into their workflows.

Environmental and safety considerations are also important when working with 3-Chloro-N-methylisoquinolin-7-amine. While it is not classified as a hazardous material, proper handling procedures should be followed to minimize exposure. This includes the use of personal protective equipment (PPE) and adherence to laboratory safety guidelines. Such precautions are frequently discussed in chemical safety databases and material handling forums, reflecting the compound's safe but specialized nature.

In conclusion, 3-Chloro-N-methylisoquinolin-7-amine (CAS No. 1374652-29-5) is a valuable chemical intermediate with diverse applications in pharmaceuticals, agrochemicals, and research. Its unique structure and functional groups make it a subject of ongoing scientific inquiry, particularly in the context of drug discovery and sustainable chemistry. As the demand for specialized intermediates grows, this compound is poised to remain a key player in the fine chemicals market. For those seeking reliable information, connecting with reputed chemical suppliers and research publications is highly recommended.